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Get Quote

Properties of Pyridine Hydroiodide

The table below summarizes key information for pyridine hydroiodide, which may serve as a benchmark

for comparison [1].

Property Specification

CAS Number 18820-83-2 [1]

Molecular Formula C5H6IN [1]

Molecular Weight 207.01 g/mol [1]

Melting Point 210 °C (decomposition) [1]

Form White to Light yellow powder or crystal [1]

Price (5g) Approximately $100 [1]

An Alternative Pyridine Functionalization Method

Conventional hydrofunctionalization of pyridines often relies on Lewis acid activation followed by hydride

addition. A novel umpolung (polarity reversal) approach offers a distinct alternative [2].
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This method involves a formal nucleophilic boryl anion addition to pyridine, forming an N-boryl pyridyl

anion intermediate, which is then protonated to synthesize N-H 1,4-dihydropyridine (1,4-DHP) derivatives.

These are valuable structures in pharmaceutical chemistry and as synthetic reductants but can be difficult to

access via traditional methods [2].

Experimental Protocol for Inverse Hydroboration

The following workflow visualizes the key steps in this alternative synthesis method:

Pyridine

N-Boryl Pyridyl Anion (Int-B)

Diboron Base

ProtonSource N-H 1,4-DHP Derivative

Click to download full resolution via product page

Optimized Reaction Conditions [2]:

Diboron Reagent: Bis(ethylene glycolato)diboron (B₂eg₂) showed superior reactivity over more
hindered analogs.

Base: Cs₂CO₃ proved optimal, though other bases like MeONa and K₂CO₃ were also compatible.
Solvent: Tetrahydrofuran (THF) was the primary solvent, with acetonitrile (MeCN) also being suitable.

Procedure: The reaction is conducted under simple, catalyst-free conditions. Pyridine, the diboron
reagent, and base are combined in a sealed tube with solvent, and the proton source (e.g., MeOH) is

added.

Research Considerations

Pyridine Hydroiodide: This reagent is typically used as a salt or a source of hydroiodic acid in

reactions. Its value lies in its specific physical and chemical properties, such as solubility and acidity
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[1].

Inverse Hydroboration: This method is not a direct substitute but a different strategic approach. It
is valuable for synthesizing specific 1,4-DHP derivatives that are challenging to make otherwise and

provides a pathway for facile deuterium incorporation using deuterated proton sources [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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